Cas no 1338654-59-3 (5-(chloromethyl)-1-(4-methoxyphenyl)-1H-1,2,3-triazole)
5-(chloromethyl)-1-(4-methoxyphenyl)-1H-1,2,3-triazole Chemical and Physical Properties
Names and Identifiers
-
- 5-(chloromethyl)-1-(4-methoxyphenyl)-1H-1,2,3-triazole
- 1H-1,2,3-Triazole, 5-(chloromethyl)-1-(4-methoxyphenyl)-
-
- MDL: MFCD23697011
- Inchi: 1S/C10H10ClN3O/c1-15-10-4-2-8(3-5-10)14-9(6-11)7-12-13-14/h2-5,7H,6H2,1H3
- InChI Key: STSAYGBSXAFNPL-UHFFFAOYSA-N
- SMILES: N1(C2=CC=C(OC)C=C2)C(CCl)=CN=N1
Experimental Properties
- Density: 1.30±0.1 g/cm3(Predicted)
- Boiling Point: 387.6±52.0 °C(Predicted)
- pka: -0.48±0.70(Predicted)
5-(chloromethyl)-1-(4-methoxyphenyl)-1H-1,2,3-triazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C261311-100mg |
5-(Chloromethyl)-1-(4-methoxyphenyl)-1H-1,2,3-triazole |
1338654-59-3 | 100mg |
$ 115.00 | 2022-04-01 | ||
| TRC | C261311-500mg |
5-(Chloromethyl)-1-(4-methoxyphenyl)-1H-1,2,3-triazole |
1338654-59-3 | 500mg |
$ 435.00 | 2022-04-01 | ||
| TRC | C261311-1g |
5-(Chloromethyl)-1-(4-methoxyphenyl)-1H-1,2,3-triazole |
1338654-59-3 | 1g |
$ 660.00 | 2022-04-01 | ||
| Enamine | EN300-265652-1g |
5-(chloromethyl)-1-(4-methoxyphenyl)-1H-1,2,3-triazole |
1338654-59-3 | 1g |
$914.0 | 2023-09-14 | ||
| Enamine | EN300-265652-5g |
5-(chloromethyl)-1-(4-methoxyphenyl)-1H-1,2,3-triazole |
1338654-59-3 | 5g |
$2650.0 | 2023-09-14 | ||
| Enamine | EN300-265652-10g |
5-(chloromethyl)-1-(4-methoxyphenyl)-1H-1,2,3-triazole |
1338654-59-3 | 10g |
$3929.0 | 2023-09-14 | ||
| Enamine | EN300-265652-0.05g |
5-(chloromethyl)-1-(4-methoxyphenyl)-1H-1,2,3-triazole |
1338654-59-3 | 0.05g |
$768.0 | 2023-09-14 | ||
| Enamine | EN300-265652-0.1g |
5-(chloromethyl)-1-(4-methoxyphenyl)-1H-1,2,3-triazole |
1338654-59-3 | 0.1g |
$804.0 | 2023-09-14 | ||
| Enamine | EN300-265652-0.25g |
5-(chloromethyl)-1-(4-methoxyphenyl)-1H-1,2,3-triazole |
1338654-59-3 | 0.25g |
$840.0 | 2023-09-14 | ||
| Enamine | EN300-265652-0.5g |
5-(chloromethyl)-1-(4-methoxyphenyl)-1H-1,2,3-triazole |
1338654-59-3 | 0.5g |
$877.0 | 2023-09-14 |
5-(chloromethyl)-1-(4-methoxyphenyl)-1H-1,2,3-triazole Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on 5-(chloromethyl)-1-(4-methoxyphenyl)-1H-1,2,3-triazole
5-(Chloromethyl)-1-(4-methoxyphenyl)-1H-1,2,3-triazole: A Comprehensive Overview
The compound 5-(chloromethyl)-1-(4-methoxyphenyl)-1H-1,2,3-triazole, identified by the CAS registry number CAS No. 1338654-59-3, is a heterocyclic organic compound with significant potential in various chemical and pharmaceutical applications. This molecule combines the structural features of a triazole ring system with a chloromethyl group and a methoxy-substituted phenyl group, making it a versatile building block for further chemical modifications.
The synthesis of 5-(chloromethyl)-1-(4-methoxyphenyl)-1H-1,2,3-triazole typically involves the reaction of 4-methoxybenzaldehyde with appropriate azide and alkyne precursors under copper-catalyzed conditions. This approach leverages the well-established click chemistry methodology, which is known for its efficiency and selectivity in forming stable triazole rings. Recent advancements in catalytic systems have further enhanced the yield and purity of this compound, making it more accessible for large-scale production.
In terms of applications, 5-(chloromethyl)-1-(4-methoxyphenyl)-1H-1,2,3-triazole has shown promise in drug discovery programs targeting various therapeutic areas. The triazole moiety is known to exhibit favorable pharmacokinetic properties, including good bioavailability and metabolic stability. Additionally, the presence of the chloromethyl group provides opportunities for further functionalization, such as the introduction of bioisosteres or bioconjugates that can enhance drug efficacy and specificity.
Recent studies have highlighted the potential of this compound as a scaffold for developing inhibitors of key enzymes involved in neurodegenerative diseases. For instance, researchers have demonstrated that derivatives of 5-(chloromethyl)-1-(4-methoxyphenyl)-1H-1,2,3-triazole can modulate the activity of histone deacetylases (HDACs), which are implicated in Alzheimer's disease and other related conditions. These findings underscore the importance of this compound as a lead structure for developing novel therapeutics.
Beyond its pharmaceutical applications, 5-(chloromethyl)-1-(4-methoxyphenyl)-1H-1,2,3-triazole has also found utility in materials science. Its ability to form stable covalent bonds with various functional groups makes it an attractive candidate for designing advanced materials such as stimuli-responsive polymers and self-healing coatings. Recent breakthroughs in polymer chemistry have enabled the incorporation of this compound into polymer networks that exhibit enhanced mechanical properties and environmental adaptability.
In terms of safety and handling, CAS No. 1338654-59-3 is classified as a non-hazardous chemical under standard conditions. However, it is recommended to follow appropriate safety protocols when synthesizing or handling this compound to ensure optimal laboratory practices. Ongoing research continues to explore its toxicological profile to better understand its long-term effects on human health and the environment.
In conclusion, 5-(chloromethyl)-1-(4-methoxyphenyl)-1H-1,2,3-triazole represents a valuable compound with diverse applications across multiple disciplines. Its unique structural features and reactivity make it an essential component in modern chemical toolkits. As research progresses, it is anticipated that this compound will pave the way for innovative solutions in drug development and materials engineering.
1338654-59-3 (5-(chloromethyl)-1-(4-methoxyphenyl)-1H-1,2,3-triazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)